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Compound of Interest

Compound Name:
5-Bromo-4-methoxyisatoic

anhydride

Cat. No.: B2399033 Get Quote

CAS Number: 1427368-55-5

This technical guide provides an in-depth overview of 5-Bromo-4-methoxyisatoic anhydride,

a heterocyclic building block with significant potential in medicinal chemistry and drug

development. This document is intended for researchers, scientists, and professionals in the

field of drug discovery and organic synthesis.

Physicochemical and Spectroscopic Data
While extensive experimental data for 5-Bromo-4-methoxyisatoic anhydride is not widely

published, the following table summarizes expected physicochemical properties and

spectroscopic characteristics based on data from closely related analogs such as 5-

bromoisatoic anhydride and substituted anthranilic acids.
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Property Expected Value

Molecular Formula C₉H₆BrNO₄

Molecular Weight 272.05 g/mol

Appearance Off-white to pale yellow solid

Melting Point >280 °C (decomposes)

Solubility
Soluble in DMF, DMSO; limited solubility in other

organic solvents

¹H NMR (DMSO-d₆)
δ 11.5-12.0 (s, 1H, NH), 7.5-8.0 (m, 2H, Ar-H),

4.0 (s, 3H, OCH₃)

¹³C NMR (DMSO-d₆)

δ 160-165 (C=O), 148-152 (C=O), 145-150 (C-

O), 110-140 (Ar-C), 100-105 (C-Br), 55-60

(OCH₃)

IR (KBr, cm⁻¹)
3200-3300 (N-H), 1750-1790 (anhydride C=O),

1680-1720 (anhydride C=O), 1200-1300 (C-O)

Mass Spec (EI) m/z 271, 273 [M]⁺, corresponding to Br isotopes

Experimental Protocols
Synthesis of 5-Bromo-4-methoxyisatoic Anhydride

The most common and effective method for the synthesis of isatoic anhydrides is the

cyclization of the corresponding anthranilic acid using phosgene or a phosgene equivalent,

such as triphosgene or diphosgene. The following is a generalized experimental protocol that

can be adapted for the synthesis of 5-Bromo-4-methoxyisatoic anhydride from its precursor,

2-amino-5-bromo-4-methoxybenzoic acid.

Materials:

2-amino-5-bromo-4-methoxybenzoic acid

Triphosgene
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Anhydrous Tetrahydrofuran (THF)

Inert gas (Nitrogen or Argon)

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Magnetic stirrer and heating mantle

Procedure:

Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a condenser with a gas outlet to a scrubber (containing aqueous sodium hydroxide),

and a dropping funnel, add a solution of 2-amino-5-bromo-4-methoxybenzoic acid (1

equivalent) in anhydrous THF under an inert atmosphere.

Reaction: To the stirred solution, add a solution of triphosgene (0.4 equivalents) in anhydrous

THF dropwise at 0 °C (ice bath). After the addition is complete, allow the reaction mixture to

warm to room temperature and then heat to reflux.

Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC)

by observing the disappearance of the starting anthranilic acid.

Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent

is removed under reduced pressure. The crude product is then triturated with a suitable

solvent (e.g., diethyl ether or a mixture of hexane and ethyl acetate) to remove any

unreacted starting material and byproducts.

Purification: The resulting solid is collected by filtration, washed with cold solvent, and dried

under vacuum to yield 5-Bromo-4-methoxyisatoic anhydride. Further purification can be

achieved by recrystallization if necessary.

Caution: Phosgene and its equivalents are highly toxic and should be handled with extreme

care in a well-ventilated fume hood by trained personnel.

Synthetic Utility and Logical Workflow
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Isatoic anhydrides are versatile intermediates in organic synthesis, particularly in the

construction of various heterocyclic scaffolds of medicinal importance. Their reaction with

nucleophiles provides a convenient route to a diverse range of compounds. A primary

application is in the synthesis of quinazolinones, which are prevalent in many biologically active

molecules.[1]

The following diagram illustrates the general workflow for the utilization of a substituted isatoic

anhydride, such as 5-Bromo-4-methoxyisatoic anhydride, in the synthesis of quinazolinone

derivatives.
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General Synthetic Workflow of Isatoic Anhydrides

Starting Material Synthesis of Isatoic Anhydride

Application in Heterocyclic Synthesis

Substituted Anthranilic Acid

5-Bromo-4-methoxyisatoic Anhydride

Cyclization
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Ring Opening

Nucleophile (e.g., Amine)
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Cyclization

Substituted Quinazolinone
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Caption: Synthetic pathway from anthranilic acid to quinazolinones via isatoic anhydride.
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This workflow highlights the role of 5-Bromo-4-methoxyisatoic anhydride as a key

intermediate. The anhydride ring can be opened by a variety of nucleophiles, such as amines,

to form an anthranilamide intermediate.[2] This intermediate can then undergo cyclization to

form the quinazolinone ring system, a scaffold found in numerous pharmaceuticals. The bromo

and methoxy substituents on the aromatic ring of 5-Bromo-4-methoxyisatoic anhydride offer

valuable handles for further chemical modification and for modulating the biological activity of

the final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

2. Reactions of isatoic anhydride as a masked isocyanate with oxygen and nitrogen
nucleophiles—kinetics and mechanism - Journal of the Chemical Society, Perkin
Transactions 2 (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [5-Bromo-4-methoxyisatoic Anhydride: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2399033#5-bromo-4-methoxyisatoic-anhydride-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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